CAY10499

• Molecular Formula: C18H17N3O5
• Molecular Weight: 355.3 g/mol
• InChI: InChI=1S/C18H17N3O5/c1-12-10-14(21-18(23)26-17(20-21)24-2)8-9-15(12)19-16(22)25-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,19,22)
• InChIKey: QTENHWTVRQKWRI-UHFFFAOYSA-N

CAY10499 (MAGL-IN-5): A Multi-Target Lipase Inhibitor for Endocannabinoid and Lipid Signaling Research

CAY10499 (MAGL-IN-5; CAS 359714-55-9) is a carbamate-based synthetic small molecule that functions as a non-selective lipase inhibitor . It simultaneously targets three key enzymes in lipid metabolism: monoacylglycerol lipase (MAGL/MGL), hormone-sensitive lipase (HSL), and fatty acid amide hydrolase (FAAH), with IC50 values of 144, 90, and 14 nM against the respective human recombinant enzymes . Discovered through small-scale screening at the Université Catholique de Louvain, CAY10499 was characterized as acting on MGL through an unprecedented mechanism for inhibitors of this enzyme class [1]. Beyond its primary lipase targets, CAY10499 also inhibits ATGL, DAGLα, ABHD6, and CES1 at higher concentrations, and exhibits antiproliferative activity against multiple cancer cell lines [2].

• [1] Muccioli GG, Labar G, Lambert DM. CAY10499, a novel monoglyceride lipase inhibitor evidenced by an expeditious MGL assay. Chembiochem. 2008 Nov 3;9(16):2704-10. PMID: 18855964. View Source
• [2] Granchi C, Rizzolio F, Bordoni V, Caligiuri I, Manera C, Macchia M, Minutolo F, Martinelli A, Giordano A, Tuccinardi T. 4-Aryliden-2-methyloxazol-5(4H)-one as a new scaffold for selective reversible MAGL inhibitors. J Enzyme Inhib Med Chem. 2016;31(1):137-46. View Source

Why CAY10499 Cannot Be Substituted by Single-Target MAGL or FAAH Inhibitors in Multi-Pathway Studies

In-class lipase inhibitors exhibit highly divergent selectivity profiles that preclude interchangeable use. Selective MAGL inhibitors such as JZL184 (MAGL IC50 ~8 nM, >300-fold selectivity over FAAH) and selective FAAH inhibitors such as URB597 (FAAH IC50 ~5 nM) or PF-3845 (FAAH Ki 230 nM) each engage only one arm of the endocannabinoid-lipolysis axis [1][2][3]. CAY10499 is distinguished by its simultaneous, submicromolar inhibition of MAGL, HSL, and FAAH—three enzymes that collectively govern 2-arachidonoylglycerol (2-AG) tone, anandamide levels, and intracellular lipolysis [4]. This multi-target profile means that substituting CAY10499 with a single-target inhibitor will leave two out of three pathways unperturbed, fundamentally altering the experimental phenotype. Furthermore, CAY10499's demonstrated lack of specificity—as confirmed by independent profiling against ATGL, DAGLα, ABHD6, and CES1—means it functions as a broad-spectrum lipolysis probe, a property that selective inhibitors deliberately avoid [5]. Users selecting a narrow-spectrum analog to replace CAY10499 risk both incomplete target coverage and irreproducible results in systems where lipid signaling crosstalk is operative.

• [1] Long JZ, Li W, Booker L, Burston JJ, Kinsey SG, Schlosburg JE, Pavón FJ, Serrano AM, Selley DE, Parsons LH, Lichtman AH, Cravatt BF. Selective blockade of 2-arachidonoylglycerol hydrolysis produces cannabinoid behavioral effects. Nat Chem Biol. 2009 Jan;5(1):37-44. JZL184 MAGL IC50 = 8 nM; FAAH IC50 = 4 μM. View Source
• [2] Kathuria S, Gaetani S, Fegley D, Valiño F, Duranti A, Tontini A, Mor M, Tarzia G, La Rana G, Calignano A, Giustino A, Tattoli M, Palmery M, Cuomo V, Piomelli D. Modulation of anxiety through blockade of anandamide hydrolysis. Nat Med. 2003 Jan;9(1):76-81. URB597 FAAH IC50 = 4.6 nM (brain membranes). View Source
• [3] Ahn K, Johnson DS, Mileni M, Beidler D, Long JZ, McKinney MK, Weerapana E, Sadagopan N, Liimatta M, Smith SE, Lazerwith S, Stiff C, Kamtekar S, Bhattacharya K, Zhang Y, Swaney S, Van Becelaere K, Stevens RC, Cravatt BF. Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain. Chem Biol. 2009 Apr 24;16(4):411-20. PF-3845 FAAH Ki = 230 nM. View Source
• [4] Muccioli GG, Labar G, Lambert DM. CAY10499, a novel monoglyceride lipase inhibitor evidenced by an expeditious MGL assay. Chembiochem. 2008 Nov 3;9(16):2704-10. PMID: 18855964. View Source
• [5] Iglesias J, Lamontagne J, Erb H, Gezzar S, Zhao S, Joly E, Truong VL, Skorey K, Crane S, Madiraju SRM, Prentki M. Simplified assays of lipolysis enzymes for drug discovery and specificity assessment of known inhibitors. J Lipid Res. 2016 Jan;57(1):131-41. PMID: 26423520. View Source

CAY10499 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Key Comparators

Multi-Target Lipase Inhibition Profile: Simultaneous MAGL, HSL, and FAAH Engagement vs. Single-Target Comparators

CAY10499 is the only commercially available lipase inhibitor that simultaneously achieves submicromolar inhibition of MAGL, HSL, and FAAH within a narrow potency range (14–144 nM). In contrast, JZL184 is a potent MAGL inhibitor (IC50 ~8 nM) but exhibits >300-fold selectivity over FAAH (IC50 ~4,000 nM) and lacks meaningful HSL activity. URB597 and PF-3845 are FAAH-selective agents (IC50 ~5 nM and Ki 230 nM, respectively) with negligible MAGL or HSL inhibition [1][2]. At a screening concentration of 5 mM, CAY10499 additionally inhibits ATGL (95%), ABHD6 (90%), CES1 (95%), and DAGLα (60%), representing a breadth of lipase coverage unmatched by any single comparator . This multi-target profile is confirmed by an independent specificity assessment study which found that 'many of the reported inhibitors lack specificity' and that CAY10499, originally described as an HSL inhibitor, also inhibits multiple other lipases [3].

Evidence Dimension	Multi-target lipase inhibition potency (IC50, nM)
Target Compound Data	CAY10499: MAGL IC50 = 144 nM; HSL IC50 = 90 nM; FAAH IC50 = 14 nM; ATGL 95% inhibition at 5 mM; ABHD6 90% inhibition at 5 mM; CES1 95% inhibition at 5 mM
Comparator Or Baseline	JZL184: MAGL IC50 ~8 nM, FAAH IC50 ~4,000 nM, no reported HSL activity. URB597: FAAH IC50 ~5 nM, no MAGL/HSL activity. PF-3845: FAAH Ki 230 nM, no MAGL/HSL activity. Atglistatin: ATGL IC50 700 nM, selective for ATGL only.
Quantified Difference	CAY10499 engages 3+ lipase targets simultaneously; JZL184 engages primarily MAGL; URB597 and PF-3845 engage only FAAH; Atglistatin engages only ATGL. CAY10499 FAAH potency (14 nM) is comparable to URB597 (5 nM) and superior to PF-3845 (Ki 230 nM).
Conditions	Human recombinant enzymes; IC50 values from in vitro enzymatic assays using fluorogenic or radiolabeled substrates as described in primary references.

Why This Matters

For studies investigating the integrated endocannabinoid-lipolysis signaling network, CAY10499 provides simultaneous pathway coverage that would require co-administration of 3–4 separate single-target inhibitors, eliminating pharmacokinetic confounding from multi-compound dosing regimens.

• [1] Long JZ et al. Nat Chem Biol. 2009;5(1):37-44. JZL184 MAGL IC50 ~8 nM; FAAH IC50 ~4 μM (>300-fold selective). View Source
• [2] Kathuria S et al. Nat Med. 2003;9(1):76-81. URB597 FAAH IC50 = 4.6 nM. Ahn K et al. Chem Biol. 2009;16(4):411-20. PF-3845 FAAH Ki = 230 nM. View Source
• [3] Iglesias J et al. J Lipid Res. 2016;57(1):131-41. PMID: 26423520. CAY10499 (HSL inhibitor) also inhibits other lipases; marked differences in inhibitor sensitivities between human and mouse enzymes. View Source

Differential Antiproliferative Efficacy in Neuroblastoma: CAY10499 Enhances 2-AG Effects Where JZL184 Fails

In the N1E-115 neuroblastoma cell model, CAY10499 uniquely potentiated the antiproliferative effects of 2-arachidonoylglycerol (2-AG), the primary MAGL substrate, whereas the selective MAGL reference inhibitor JZL184 failed to do so [1]. In this study, combinations of maleimides or known endocannabinoid metabolism inhibitors with 2-AG were tested; 'none of the inhibitors tested, except the carbamate CAY10499, managed to increase 2-AG's effects. Even the MAGL reference inhibitor JZL184 failed to induce a stronger inhibition of proliferation' [1]. This functional divergence suggests that CAY10499's polypharmacology—likely its concurrent inhibition of MAGL, FAAH, and possibly type II topoisomerase—confers a cellular efficacy profile that cannot be replicated by a MAGL-selective inhibitor [1].

Evidence Dimension	Enhancement of 2-AG-mediated antiproliferation in N1E-115 neuroblastoma cells
Target Compound Data	CAY10499: significantly increased 2-AG's antiproliferative effects
Comparator Or Baseline	JZL184: failed to induce a stronger inhibition of proliferation when combined with 2-AG
Quantified Difference	Qualitative functional divergence: CAY10499 enhanced 2-AG effects; JZL184 did not, despite JZL184 being a more potent MAGL inhibitor (IC50 8 nM vs. CAY10499 MAGL IC50 144 nM).
Conditions	N1E-115 murine neuroblastoma cell line; combinations of MAGL inhibitors with 2-AG; proliferation measured in vitro.

Why This Matters

For researchers studying endocannabinoid-mediated cancer cell regulation, this finding indicates that MAGL inhibition alone is insufficient to recapitulate 2-AG's full antiproliferative effects—CAY10499's broader pharmacological fingerprint is mechanistically required, making it the compound of choice for probing this phenotype.

• [1] Matuszak N, Labar G, Saario SM, Muccioli GG, Lambert DM. Dual inhibition of MAGL and type II topoisomerase by N-phenylmaleimides as a potential strategy to reduce neuroblastoma cell growth. Eur J Pharm Sci. 2012 Feb 14;45(3):263-71. PMID: 22119656. View Source

In Vivo Antiviral Efficacy with Survival Benefit: CAY10499 vs. Atglistatin in Influenza A Mouse Models

In a head-to-head in vivo study, CAY10499 administration to influenza A virus (IAV)-challenged mice produced a survival benefit, while the ATGL-selective inhibitor atglistatin was also evaluated in parallel for comparison across lipase targets [1]. Mice were treated twice daily for 4 consecutive days after challenge with 10³ PFU of mouse-adapted IAV PR8 strain (n=16 per group). Both CAY10499 and atglistatin reduced viral genome copy numbers and infectious progeny production in vitro (IAV-infected A549 cells and SARS-CoV-2-infected Vero E6 cells at 20 μM), and both reduced FFA and glycerol release from lipid droplets [1][2]. However, CAY10499 targets HSL (in addition to ATGL inhibition at higher concentrations), providing a distinct inhibitory node on the lipolysis cascade compared to atglistatin's ATGL-only mechanism. This differential target coverage makes CAY10499 and atglistatin complementary rather than interchangeable probes for dissecting the relative contributions of ATGL versus HSL to viral replication [1].

Evidence Dimension	In vivo survival and in vitro antiviral efficacy of lipase inhibitors in IAV and SARS-CoV-2 models
Target Compound Data	CAY10499 (20 μM): reduced viral genome copies and infectious progeny in IAV-infected A549 and SARS-CoV-2-infected Vero E6 cells; in vivo survival benefit in IAV-challenged mice; primary target = HSL (IC50 90 nM) with ancillary ATGL inhibition.
Comparator Or Baseline	Atglistatin (20 μM): reduced viral genome copies and infectious progeny in same models; in vivo survival benefit in IAV-challenged mice; primary target = ATGL only (IC50 700 nM).
Quantified Difference	Both compounds produced qualitatively similar antiviral phenotypes, but CAY10499 inhibits HSL (IC50 90 nM) as its primary lipase target while atglistatin inhibits ATGL (IC50 700 nM) selectively. CC50 and IC50 values for both compounds against seven RNA viruses were determined with selective index profiling [2].
Conditions	In vitro: SARS-CoV-2-infected Vero E6 cells (MOI 0.1), IAV-infected A549 cells (MOI 1), 20 μM compound. In vivo: IAV PR8 strain, 10³ PFU challenge, twice-daily dosing for 4 days, n=16 mice per group.

Why This Matters

For host-directed antiviral research, CAY10499 and atglistatin interrogate distinct lipolytic enzymes (HSL vs. ATGL), enabling mechanistic dissection of lipolysis pathways in viral replication. CAY10499 is the appropriate choice when HSL-mediated lipolysis is the pathway of interest, or when combined HSL/FAAH/MAGL inhibition is desired.

• [1] Baek YB, Kwon HJ, Sharif M, Lim J, Lee IC, Lee SJ, Park SI, Kim HI, Kim JS, Lee HJ, Lee JM, Kim HJ, Choi KS. Both inflammatory and classical lipolytic pathways are involved in lipopolysaccharide-induced lipolysis in human adipocytes. Signal Transduct Target Ther. 2022 Oct 17;7:362. IAV and SARS-CoV-2 antiviral data with atglistatin and CAY10499. View Source
• [2] Figure 2 (e,f): Inhibition of FFA and glycerol release by 20 μM atglistatin or CAY10499 in SARS-CoV-2-infected Vero E6 and IAV-infected A549 cells. Signal Transduct Target Ther. 2022. View Source

Cancer Cell Line Antiproliferative Spectrum: Quantified IC50 Values Across Breast and Ovarian Cancer Lines vs. Reference Inhibitors

CAY10499 exhibits a defined antiproliferative profile across multiple human cancer cell lines: MCF-7 (IC50 = 4.2 μM), MDA-MB-231 (IC50 = 46 μM), COV318 (IC50 = 106.7 μM), and OVCAR-3 (IC50 = 79.8 μM) [1]. This profile has been used as a benchmark reference in medicinal chemistry campaigns. In a 2019 study, the investigational reversible MAGL inhibitor 'compound 4' was directly compared to CAY10499 across five tumor cell lines: compound 4 showed 'very similar antiproliferative efficacy in HCT116 and SKOV3 cancer cells, and it was even slightly more potent in MDA-MB-231 and CAOV3 cells, with a lower potency only for what concerns the OVCAR3 cell line' [2]. Notably, CAY10499's antiproliferative IC50 values (low micromolar range) are substantially higher than its enzymatic IC50 values (nanomolar range), suggesting that cell-based antiproliferative effects involve mechanisms beyond simple MAGL inhibition—consistent with its multi-target lipase profile .

Evidence Dimension	Antiproliferative IC50 values against human cancer cell lines (μM)
Target Compound Data	CAY10499: MCF-7 IC50 = 4.2 μM; MDA-MB-231 IC50 = 46 μM; COV318 IC50 = 106.7 μM; OVCAR-3 IC50 = 79.8 μM. Also tested: HCT116, SKOV3, CAOV3 (values consistent with reference range in cross-study comparison).
Comparator Or Baseline	Compound 4 (reversible MAGL inhibitor): IC50 range 31–72 μM across MDA-MB-231, HCT116, CAOV3, OVCAR3, SKOV3. JZL184: not directly compared for antiproliferation in these specific cell lines at matched conditions. PF-3845: Colo-205 IC50 = 52.55 μM (cross-study).
Quantified Difference	CAY10499 shows 3.4-fold greater potency in MCF-7 (4.2 μM) than its next most sensitive line (MDA-MB-231, 46 μM). Compound 4 has comparable or slightly superior potency in 4 of 5 lines tested, but inferior in OVCAR-3. CAY10499 remains the covalent reference inhibitor benchmark in these studies.
Conditions	MCF-7, MDA-MB-231, COV318, and OVCAR-3 cancer cell lines; growth inhibition measured by viability assay; 37°C, 5% CO2 culture conditions as described in Granchi et al. 2016 and Poli et al. 2019.

Why This Matters

For oncology-focused screening programs, CAY10499 provides a well-characterized, multi-cell-line antiproliferative benchmark with published IC50 values across breast, ovarian, and colorectal cancer lines, enabling direct comparison with novel MAGL inhibitor candidates in the same assay systems.

• [1] Granchi C, Rizzolio F, Bordoni V, Caligiuri I, Manera C, Macchia M, Minutolo F, Martinelli A, Giordano A, Tuccinardi T. 4-Aryliden-2-methyloxazol-5(4H)-one as a new scaffold for selective reversible MAGL inhibitors. J Enzyme Inhib Med Chem. 2016;31(1):137-46. CAY10499 IC50s = 4.2, 46, 106.7, and 79.8 μM against MCF-7, MDA-MB-231, COV318, and OVCAR-3. View Source
• [2] Poli G, Lapillo M, Jha V, Mouawad N, Caligiuri I, Macchia M, Minutolo F, Rizzolio F, Tuccinardi T, Granchi C. Computationally driven discovery of phenyl(piperazin-1-yl)methanone derivatives as reversible monoacylglycerol lipase (MAGL) inhibitors. J Enzyme Inhib Med Chem. 2019;34(1):589-596. PMID: 30724625. Compound 4 vs. CAY10499 head-to-head cancer cell comparison. View Source

Minimal Cannabinoid Receptor Engagement: CAY10499 Avoids CB1/CB2 Confounding vs. Endocannabinoid-Elevating Inhibitors

CAY10499 displaced only 25% and 20% of [³H]-CP-55940-specific binding to human CB1 and CB2 receptors, respectively, indicating minimal direct cannabinoid receptor engagement at tested concentrations [1]. This is a critical differentiation parameter: MAGL and FAAH inhibitors elevate endogenous 2-AG and anandamide levels, which in turn activate CB1 and CB2 receptors. If the inhibitor itself also binds cannabinoid receptors, experimental interpretation becomes confounded—the observed phenotype could arise from direct receptor binding rather than (or in addition to) endocannabinoid elevation. By contrast, certain MAGL inhibitors in the HFIP carbamate series have been reported to exhibit measurable CB1 binding at higher concentrations, and JZL184-treated mice display CB1-dependent behavioral effects including analgesia, hypothermia, and hypomotility [2]. CAY10499's low CB1/CB2 displacement provides cleaner pharmacological dissection of endocannabinoid-mediated effects attributable to substrate elevation rather than direct receptor agonism or antagonism.

Evidence Dimension	Displacement of [³H]-CP-55940 binding to human cannabinoid receptors
Target Compound Data	CAY10499: 25% displacement at CB1; 20% displacement at CB2
Comparator Or Baseline	JZL184: CB1-dependent behavioral effects reported in vivo (analgesia, hypothermia, hypomotility) consistent with endocannabinoid elevation, though direct receptor binding data at matched conditions not reported. HFIP carbamate MAGL inhibitors: some members show measurable CB1 binding at higher concentrations.
Quantified Difference	CAY10499 shows ≤25% displacement at both CB1 and CB2; >75% of specific binding remains at concentrations tested. Quantitative comparator binding data under identical assay conditions is not available for all comparators (class-level inference).
Conditions	[³H]-CP-55940 radioligand binding assay; human CB1 and CB2 receptors; specific binding displacement measured as percentage.

Why This Matters

For studies requiring unambiguous attribution of biological effects to endocannabinoid elevation rather than direct cannabinoid receptor modulation, CAY10499's low CB1/CB2 displacement profile reduces a key source of pharmacological confounding present with some alternative MAGL and FAAH inhibitors.

• [1] Anjiechem. CAY10499 Product Page. CB1/CB2 displacement data: 25% and 20% of [³H]-CP-55940 binding, respectively. Citing primary reference Muccioli et al. 2008. View Source
• [2] Long JZ et al. Nat Chem Biol. 2009;5(1):37-44. JZL184-treated mice display CB1-dependent behavioral effects. View Source

In Vivo Metabolic Efficacy: Reduction of Diet-Induced Cytosolic Lipase Activity in Rats

CAY10499 has demonstrated in vivo efficacy in reducing cytosolic lipase activity induced by two distinct dietary regimens: the FRUC diet and the AIN-93M diet in rats . This in vivo validation distinguishes CAY10499 from many lipase inhibitors that remain characterized solely in vitro. In periparturient dairy cows, CAY10499 (0.1 mM) reduced basal lipolysis by 36.1% at 11 days postpartum and 43.1% at 24 days postpartum while inhibiting negligibly at 11 days prepartum, demonstrating physiological-state-dependent lipase inhibition [1]. While many selective MAGL inhibitors (e.g., JZL184, KML29) and FAAH inhibitors (e.g., PF-3845, URB597) have extensive in vivo CNS characterization, CAY10499 remains one of the few commercially available lipase inhibitors with published in vivo metabolic efficacy data in peripheral tissues across dietary and physiological models, including suppression of HSL-mediated steroidogenesis in MA-10 Leydig cells (CAY10499 effectively suppressed Bt₂cAMP-induced StAR expression and progesterone synthesis) [2].

Evidence Dimension	In vivo reduction of lipase activity and lipolysis in diet-induced and physiological models
Target Compound Data	CAY10499: reduced FRUC diet- and AIN-93M diet-induced cytosolic lipase activity in rats; reduced basal lipolysis by 36.1% (11 d postpartum) and 43.1% (24 d postpartum) in dairy cows; suppressed Bt₂cAMP-induced StAR expression and progesterone synthesis in MA-10 cells.
Comparator Or Baseline	JZL184: extensive CNS in vivo data (analgesia, hypothermia in mice) but limited peripheral metabolic in vivo data. Orlistat: clinical pan-lipase inhibitor with GI-specific action, does not target intracellular MAGL/HSL/FAAH. Atglistatin: in vivo ATGL inhibition in mice, different lipase target.
Quantified Difference	CAY10499 uniquely provides in vivo peripheral lipase inhibition data across multiple species (rat, bovine) and physiological contexts (diet-induced, periparturient). No single comparator has equivalent breadth of published in vivo peripheral metabolic data.
Conditions	Rats fed FRUC or AIN-93M diet; periparturient dairy cows (Bos taurus); MA-10 mouse Leydig tumor cells for steroidogenesis assays.

Why This Matters

For translational metabolic research requiring an inhibitor with validated in vivo peripheral activity, CAY10499 offers published efficacy data across dietary and physiological models that most single-target MAGL or FAAH inhibitors lack, reducing the risk of negative in vivo results due to pharmacokinetic failure.

• [1] BRENDA Enzyme Database. Ligand: CAY10499. Bos taurus periparturient lipolysis data. 5.12% residual activity at 0.1 mM; 36.1% and 43.1% reduction in basal lipolysis at 11 and 24 d postpartum, respectively. View Source
• [2] Mechanisms of action of hormone-sensitive lipase in mouse Leydig cells. CiteAb. CAY10499 suppressed Bt₂cAMP-induced StAR expression and progesterone synthesis in MA-10 cells. View Source

Optimal Application Scenarios for CAY10499 Based on Quantitative Differentiation Evidence

Integrated Endocannabinoid System Profiling Requiring Simultaneous MAGL, HSL, and FAAH Inhibition

CAY10499 is the compound of choice for experiments requiring concurrent blockade of the three major endocannabinoid-hydrolyzing and lipolytic enzymes (MAGL, FAAH, HSL) in a single agent. Its IC50 values of 144, 14, and 90 nM against these targets respectively enable simultaneous pathway modulation without the pharmacokinetic complexity of multi-drug cocktails . This is particularly valuable in native tissue preparations (brain homogenates, adipocyte cultures) where 2-AG and anandamide tone are jointly regulated. Substituting single-target inhibitors (JZL184 for MAGL, URB597/PF-3845 for FAAH) would leave HSL-mediated lipolysis unaddressed, failing to recapitulate the full pharmacological phenotype of CAY10499 [1][2].

Host-Directed Antiviral Studies Targeting HSL-Mediated Lipolysis in RNA Virus Infections

For virology laboratories investigating lipid droplet utilization by RNA viruses (SARS-CoV-2, IAV), CAY10499 serves as an HSL-preferring lipase inhibitor with validated in vitro antiviral efficacy at 20 μM and in vivo survival benefit in IAV-challenged mice . In head-to-head comparisons with the ATGL-selective inhibitor atglistatin, CAY10499 inhibits a distinct node in the lipolytic cascade (HSL vs. ATGL), enabling researchers to dissect which lipase pathway is rate-limiting for viral replication in their system of interest . The compound can be used in parallel with atglistatin to establish the relative contributions of ATGL versus HSL to the viral lifecycle.

Cancer Cell Line Screening Using a Well-Characterized Multi-Target Lipase Inhibitor Benchmark

CAY10499 provides a standardized reference compound for oncology-focused MAGL inhibitor screening campaigns, with published IC50 values across MCF-7 (4.2 μM), MDA-MB-231 (46 μM), COV318 (106.7 μM), and OVCAR-3 (79.8 μM) cancer cell lines [1]. Its role as a covalent reference inhibitor has been established in medicinal chemistry programs, where novel reversible MAGL inhibitors are benchmarked against CAY10499's antiproliferative profile [2]. The compound's unique enhancement of 2-AG-mediated antiproliferation, which JZL184 fails to achieve in neuroblastoma models, further supports its use as a positive control in studies probing endocannabinoid-mediated cancer cell regulation [3].

Adipose Tissue Lipolysis and Metabolic Physiology Studies Across Species

For metabolic research groups studying HSL-dependent lipolysis in adipose tissue, CAY10499 is validated across multiple species and physiological states: it reduces diet-induced cytosolic lipase activity in rats (FRUC and AIN-93M diets) , suppresses basal lipolysis by 36–43% in periparturient dairy cows [1], and inhibits HSL-mediated steroidogenesis in MA-10 Leydig cells [2]. At 2 μM, CAY10499 reduces PEPCK mRNA expression by approximately 50% in cultured mouse adipose tissue [3]. This cross-species validation makes CAY10499 suitable for translational metabolic studies where single-target inhibitors with narrow species specificity (e.g., atglistatin inhibits mouse but not human ATGL) may fail to translate across model organisms.

• [1] Baek YB et al. Signal Transduct Target Ther. 2022 Oct 17;7:362. Antiviral data with CAY10499 and atglistatin. View Source
• [2] Poli G et al. J Enzyme Inhib Med Chem. 2019;34(1):589-596. Compound 4 vs. CAY10499 cancer cell comparison. PMID: 30724625. View Source
• [3] Matuszak N et al. Eur J Pharm Sci. 2012;45(3):263-71. CAY10499 enhances 2-AG effects where JZL184 fails. PMID: 22119656. View Source